Demethoxycurcumin

• CAS No.: 22608-11-3
• Product Name: Demethoxycurcumin
• Molecular Formula: C20H18O5
• Molecular Weight: 338.4 g/mol
• IUPAC Name: (1E,6E)-1-(4-Hydroxy-3-methoxyphenyl)-7-(4-hydroxyphenyl)hepta-1,6-diene-3,5-dione
• Standard InChI: InChI=1S/C20H18O5/c1-25-20-12-15(6-11-19(20)24)5-10-18(23)13-17(22)9-4-14-2-7-16(21)8-3-14/h2-12,21,24H,13H2,1H3/b9-4+,10-5+
• Standard InChIKey: HJTVQHVGMGKONQ-LUZURFALSA-N
• Isomeric SMILES: COC1=C(C=CC(=C1)/C=C/C(=O)CC(=O)/C=C/C2=CC=C(C=C2)O)O
• SMILES: O=C(CC(/C=C/C1=CC=C(O)C=C1)=O)/C=C/C2=CC=C(O)C(OC)=C2
• Canonical SMILES: COC1=C(C=CC(=C1)C=CC(=O)CC(=O)C=CC2=CC=C(C=C2)O)O
• Appearance: Solid powder
• Melting Point: 168°C
• Physical Description: Solid
• Description: Demethoxycurcumin, also known as curcuminii or BHCFM, belongs to the class of organic compounds known as curcuminoids. These are aromatic compounds containing a curcumin moiety, which is composed of two aryl buten-2-one (feruloyl) chromophores joined by a methylene group. Demethoxycurcumin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, demethoxycurcumin is primarily located in the membrane (predicted from logP). Outside of the human body, demethoxycurcumin can be found in beverages, herbs and spices, root vegetables, and turmeric. This makes demethoxycurcumin a potential biomarker for the consumption of these food products.; Demethoxycurcumin is a beta-diketone that is curcumin in which one of the methoxy groups is replaced by hydrogen. It is found in Curcuma zedoaria and Etlingera elatior. It has a role as a metabolite, an antineoplastic agent and an anti-inflammatory agent. It is a polyphenol, a beta-diketone, an enone and a diarylheptanoid.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 4-hydroxycinnamoyl(feroyl)methane; curcumin II; demethoxy-curcumin; demethoxycurcumin; monodemethoxycurcumin
• Reference: 1: Ramkumar M, Rajasankar S, Swaminathan Johnson WM, Prabu K, Venkatesh Gobi V. Demethoxycurcumin ameliorates rotenone-induced toxicity in rats. Front Biosci (Elite Ed). 2019 Jan 1;11:1-11. PubMed PMID: 30468633.; 2: Hatamipour M, Ramezani M, Tabassi SAS, Johnston TP, Ramezani M, Sahebkar A. Demethoxycurcumin: A naturally occurring curcumin analogue with antitumor properties. J Cell Physiol. 2018 Dec;233(12):9247-9260. doi: 10.1002/jcp.27029. Epub 2018 Aug 4. Review. PubMed PMID: 30076727.; 3: Lal N, Nemaysh V, Luthra PM. Proteasome mediated degradation of CDC25C and Cyclin B1 in Demethoxycurcumin treated human glioma U87 MG cells to trigger G2/M cell cycle arrest. Toxicol Appl Pharmacol. 2018 Oct 1;356:76-89. doi: 10.1016/j.taap.2018.07.012. Epub 2018 Aug 4. PubMed PMID: 30009775.; 4: Lin CC, Kuo CL, Huang YP, Chen CY, Hsu MJ, Chu YL, Chueh FS, Chung JG. Demethoxycurcumin Suppresses Migration and Invasion of Human Cervical Cancer HeLa Cells via Inhibition of NF-κB Pathways. Anticancer Res. 2018 May;38(5):2761-2769. PubMed PMID: 29715097.; 5: Ramkumar M, Rajasankar S, Gobi VV, Janakiraman U, Manivasagam T, Thenmozhi AJ, Essa MM, Chidambaram R, Chidambaram SB, Guillemin GJ. Demethoxycurcumin, a Natural Derivative of Curcumin Abrogates Rotenone-induced Dopamine Depletion and Motor Deficits by Its Antioxidative and Anti-inflammatory Properties in Parkinsonian Rats. Pharmacogn Mag. 2018 Jan-Mar;14(53):9-16. doi: 10.4103/pm.pm_113_17. Epub 2018 Feb 20. PubMed PMID: 29576695; PubMed Central PMCID: PMC5858249.
• PubChem Compound: 5469424
• Last Modified: Nov 11 2021